Cas no 1909313-93-4 (2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid)

• Product Name: 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid
• CAS No: 1909313-93-4
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• MDL: MFCD29762743
• CID: 4628792
• PubChem ID: 121553295
• Update Time: 2025-10-31

2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-fluoro-3-methoxy-6-nitro-
• 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid

• MDL： MFCD29762743
• Inchi： 1S/C9H8FNO5/c1-16-7-3-2-6(11(14)15)5(9(7)10)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： DJGAMMPZTGWIIZ-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C([N+]([O-])=O)C=CC(OC)=C1F

Additional information on 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid

2-(2-Fluoro-3-Methoxy-6-Nitrophenyl)Acetic Acid: A Comprehensive Overview

The compound 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid, identified by the CAS number 1909313-93-4, is a synthetic organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid consists of a phenyl ring substituted with fluorine, methoxy, and nitro groups at positions 2, 3, and 6, respectively. The acetic acid group is attached to the phenyl ring at position 2. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new antibiotics and anticancer agents. The presence of the nitro group in the molecule has been shown to enhance its ability to inhibit bacterial growth, while the methoxy group contributes to its solubility and bioavailability.

In addition to its pharmaceutical applications, 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid has also been investigated for its use in agrochemicals. Its ability to act as a herbicide or fungicide has been tested in several experiments, with promising results indicating its potential as an eco-friendly alternative to traditional chemical pesticides.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation have been employed to achieve high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and environmental impact.

From an environmental standpoint, understanding the degradation pathways of 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This makes it a more favorable option compared to other synthetic compounds that are resistant to breakdown.

In conclusion, 2-(2-fluoro-3-methoxy-6-nitrophenyl)acetic acid represents a versatile compound with a wide range of applications across different industries. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific progress and industrial applications.